Cas no 98626-45-0 (3-Amino-2,3,4,5-tetrahydro-2-oxo-1H-1-benzazepine-1-acetic acid ter-butyl ester)

• Product Name: 3-Amino-2,3,4,5-tetrahydro-2-oxo-1H-1-benzazepine-1-acetic acid ter-butyl ester
• CAS No: 98626-45-0
• Molecular Formula: C₁₆H₂₂N₂O₃
• Molecular Weight: 290.35748
• MDL: MFCD02258988
• CID: 61992
• PubChem ID: 3674165

3-Amino-2,3,4,5-tetrahydro-2-oxo-1H-1-benzazepine-1-acetic acid ter-butyl ester Properties

Names and Identifiers

• 3-Amino-2,3,4,5-tetrahydro-2-oxo-1H-1-benzazepine-1-acetic acid ter-butyl ester
• 1-[(tert-Butyloxycarbonyl)methyl]-3-amino-2,3,4,5-tetrahydro-1H-[1]benzazepin-2-one
• tert-butyl 2-(3-amino-2-oxo-4,5-dihydro-3H-1-benzazepin-1-yl)acetate
• 1-t-butoxycarbonylmethyl-3-amino-2,3,4,5-tetrahydro-1H-1-benzazepin-2-one
• tert-butyl 3-amino-2,3,4,5-tetrahydro-2-oxo-1H-1-benzazepine-1-acetate
• tert-butyl 3-amino-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-1-acetate
• 115406-14-9
• SY269137
• SY014475
• 3-Amino-2,3,4,5-tetrahydro-2-oxo-1H-1-benzazepin-1-t-butyl acetate
• DTXSID70394908
• MFCD03426719
• (7S-Amino-6-oxo-6,7,8,9-tetrahydro-5H-benzocyclohepten-5-yl)-acetic acid tert-butyl ester
• SB30607
• 98626-45-0
• tert-butyl 2-(3-amino-2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepin-1-yl)acetate
• MFCD02258988
• 1H-1-Benzazepine-1-acetic acid, 3-amino-2,3,4,5-tetrahydro-2-oxo-, 1,1-dimethylethyl ester, (R)- (9CI)
• CHEMBL295683
• tert-butyl (RS)-3-amino-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-1-acetate
• F77313
• NS00001963
• racemic tert-butyl 3-amino-2,3,4,5-tetrahydro-2-oxo-1H-1-benzazepine-1-acetate
• AKOS007930202
• BDBM50228281
• QTEDVVHLTMELTB-UHFFFAOYSA-N
• SCHEMBL5672901
• tert-butyl 2-(3-amino-2-oxo-2,3,4,5-tetrahydrobenzo[b]azepin-1-yl)acetate
• tert-Butyl (S)-2-(3-Amino-2-oxo-2,3,4,5-tetrahydrobenzo[b]azepin-1-yl)acetate
• FT-0602887
• T-butyl,3S-amino-2,3,4,5-tetrahydro-1H-[1]benaepin-2-one-1acetate
• 3-AMINO-2,3,4,5-TETRAHYDRO-2-OXO-1H-1-BENZAZEPINE-1-ACETIC ACID TERT-BUTYL ESTER
• DB-365935

• MDL： MFCD02258988
• InChIKey： QTEDVVHLTMELTB-UHFFFAOYSA-N
• Inchi： 1S/C16H22N2O3/c1-16(2,3)21-14(19)10-18-13-7-5-4-6-11(13)8-9-12(17)15(18)20/h4-7,12H,8-10,17H2,1-3H3
• SMILES： CC(OC(CN1C(=O)C(N)CCC2=CC=CC=C12)=O)(C)C

Computed Properties

• Exact Mass: 276.14700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 290.163
• Heavy Atom Count: 21
• Complexity: 403
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• LogP: 2.99350
• PSA: 72.63000
• Boiling Point: 483.2 °C at 760 mmHg
• Melting Point: 107-109 ºC
• Flash Point: 246 °C
• Density: 1.133

3-Amino-2,3,4,5-tetrahydro-2-oxo-1H-1-benzazepine-1-acetic acid ter-butyl ester Security Information

3-Amino-2,3,4,5-tetrahydro-2-oxo-1H-1-benzazepine-1-acetic acid ter-butyl ester Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%